Cas no 2165970-59-0 ((8aS)-8a-methyl-1,2,4,6,7,8-hexahydropyrrolo[1,2-a]pyrazin-3-one)

• Product Name: (8aS)-8a-methyl-1,2,4,6,7,8-hexahydropyrrolo[1,2-a]pyrazin-3-one
• CAS No: 2165970-59-0
• MF: C₈H₁₄N₂O
• MW: 154.21
• CID: 5106081
• Update Time: 2026-03-03

(8aS)-8a-methyl-1,2,4,6,7,8-hexahydropyrrolo[1,2-a]pyrazin-3-one Chemical and Physical Properties

Names and Identifiers

• (S)-8a-methylhexahydropyrrolo[1,2-a]pyrazin-3(4H)-one
• (8aS)-8a-methyl-1,2,4,6,7,8-hexahydropyrrolo[1,2-a]pyrazin-3-one

• Inchi： 1S/C8H14N2O/c1-8-3-2-4-10(8)5-7(11)9-6-8/h2-6H2,1H3,(H,9,11)/t8-/m0/s1
• InChI Key： YBHXRNAYZWLUQW-QMMMGPOBSA-N
• SMILES： [C@@]12(C)CCCN1CC(=O)NC2

Additional information on (8aS)-8a-methyl-1,2,4,6,7,8-hexahydropyrrolo[1,2-a]pyrazin-3-one

Compound Introduction: (8aS)-8a-methyl-1,2,4,6,7,8-hexahydropyrrolo[1,2-a]pyrazin-3-one (CAS No. 2165970-59-0)

The compound (8aS)-8a-methyl-1,2,4,6,7,8-hexahydropyrrolo[1,2-a]pyrazin-3-one, identified by its CAS number 2165970-59-0, represents a significant advancement in the field of medicinal chemistry. This heterocyclic molecule belongs to the pyrazinone class and exhibits a complex structural framework that has garnered considerable attention from researchers due to its potential pharmacological properties. The stereochemistry of the compound, particularly the (8aS) configuration, plays a crucial role in determining its biological activity and interaction with biological targets.

Recent studies have highlighted the importance of pyrrolopyrazine derivatives in the development of novel therapeutic agents. The structural motif of (8aS)-8a-methyl-1,2,4,6,7,8-hexahydropyrrolo[1,2-a]pyrazin-3-one incorporates a fused bicyclic system that mimics natural product scaffolds known for their biological efficacy. This architecture suggests potential applications in modulating enzyme activity and receptor binding, making it a promising candidate for further investigation in drug discovery.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions to achieve high enantiomeric purity. The (8aS) configuration is particularly challenging to establish due to the inherent stereogenic centers present in the molecule. Advanced synthetic methodologies, including asymmetric catalysis and chiral auxiliary strategies, have been employed to ensure the correct stereochemical outcome. These synthetic approaches not only highlight the technical prowess of modern organic chemistry but also underscore the importance of structural fidelity in medicinal chemistry.

In terms of biological activity, preliminary investigations have revealed that (8aS)-8a-methyl-1,2,4,6,7,8-hexahydropyrrolo[1,2-a]pyrazin-3-one exhibits interesting interactions with various biological targets. For instance, studies suggest that it may inhibit certain kinases and transcription factors involved in inflammatory pathways. These findings align with the growing interest in developing small-molecule inhibitors that can modulate immune responses without systemic side effects. The compound's ability to selectively interact with specific protein targets makes it a valuable tool for understanding disease mechanisms and identifying new therapeutic strategies.

The pharmacokinetic profile of (8aS)-8a-methyl-1,2,4,6,7,8-hexahydropyrrolo[1,2-a]pyrazin-3-one is another critical aspect that has been thoroughly examined. Preliminary pharmacokinetic studies indicate that the compound exhibits favorable solubility and bioavailability parameters when administered orally or intravenously. These characteristics are essential for ensuring effective drug delivery and therapeutic efficacy. Additionally, the metabolic stability of the compound has been assessed using mass spectrometry techniques to identify potential degradation pathways and active metabolites.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The structural diversity inherent in its framework allows for modifications at various positions without compromising its core pharmacophore. This flexibility enables medicinal chemists to optimize potency and selectivity through structure-activity relationship (SAR) studies. Such studies are essential for translating preclinical findings into clinical candidates with improved therapeutic profiles.

The computational modeling of (8aS)-8a-methyl-1,2,4,6,7,8-hexahydropyrrolo[1,2-a]pyrazin-3-one has provided valuable insights into its interactions with biological targets at an atomic level. Molecular docking simulations have been performed using various software platforms to predict binding affinities and mode of action. These simulations not only validate experimental observations but also guide future synthetic modifications aimed at enhancing binding affinity and reducing off-target effects.

The role of stereochemistry in determining biological activity cannot be overstated when discussing this compound. The (8aS) configuration is critical for ensuring optimal interactions with biological targets while minimizing unwanted side effects. Chiral resolution techniques have been employed to isolate enantiomerically pure forms of the compound for further biological evaluation. These efforts underscore the importance of understanding stereochemical influences on pharmacological properties.

Future research directions include exploring the therapeutic potential of (8aS)-8a-methyl-1,2,4,6,7,8-hexahydropyrrolo[1,2-a]pyrazin-3-one in various disease models. Preclinical studies are planned to evaluate its efficacy in treating conditions such as inflammation-related disorders and neurodegenerative diseases. Additionally，investigators are interested in investigating its potential as an adjuvant therapy alongside existing treatments to enhance overall therapeutic outcomes.

The development of novel heterocyclic compounds like (8aS)-8a-methyl-1，2，4，6，7，8-hexahydropyrrolo[1，2-a]pyrazin-3-one represents a significant step forward in medicinal chemistry。 Its unique structural features， stereochemical configuration，and promising biological activities make it a compelling candidate for further exploration。 As research continues to uncover new therapeutic applications， this compound is poised to play a crucial role in shaping future treatment strategies across multiple disease areas。